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Compound of Interest

4-Amino-2,3-difluoro-5-
Compound Name:
nitrobenzoic acid

cat. No.: B1285862

An In-depth Technical Guide to the Safe Handling of 4-Amino-2,3-difluoro-5-nitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes for qualified professionals and is based
on publicly available safety data. It is not a substitute for a comprehensive risk assessment by
the user. Always consult the most current Safety Data Sheet (SDS) from your supplier before
handling this chemical.

Introduction

4-Amino-2,3-difluoro-5-nitrobenzoic acid is a chemical intermediate utilized in the
pharmaceutical and research sectors. Its proper handling is crucial to ensure the safety of
laboratory personnel and the integrity of research outcomes. This guide provides a detailed
overview of its safety profile, handling procedures, and emergency response based on
available technical data.

Hazard Identification and Classification
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The primary known hazard associated with 4-Amino-2,3-difluoro-5-nitrobenzoic acid is its
acute oral toxicity.[1] It is classified under the Globally Harmonized System (GHS) as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

GHS Pictogram:

lwialt text

Physicochemical and Toxicological Properties

Quantitative data for this compound is limited in publicly accessible literature. The following
tables summarize the available information.

Physicochemical Data

Property Value

CAS Number 284030-57-5

Molecular Formula C7H4aF2N20a4

Molecular Weight 218.11 g/mol [2]

Appearance Solid, Powder][3]

Melting Point 185 °C[3]

Boiling Point 401.139 °C at 760 mmHg[4]

Density 1.751 g/cm3[4]

Vapor Pressure 0 mmHg at 25 °C[4][5]

Solubility Soluble in DMSO, Slightly soluble in water[3]

Toxicological Data
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Endpoint

Value

Acute Oral Toxicity (LD50)

No data available

Acute Dermal Toxicity (LD50)

No data available

Acute Inhalation Toxicity (LC50)

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

No data available

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the "Harmful if swallowed" classification and the lack of comprehensive toxicological

data, cautious handling is imperative. The following protocols are based on standard best

practices for handling hazardous chemical solids.

4.1. Engineering Controls

e Ventilation: Always handle 4-Amino-2,3-difluoro-5-nitrobenzoic acid in a well-ventilated

area.[5] For procedures that may generate dust, such as weighing or transferring the solid, a

certified chemical fume hood is required.
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o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate vicinity of the handling area.

4.2. Personal Protective Equipment (PPE)

The minimum required PPE for handling this compound includes:

PPE Type Specification

Chemical safety goggles or glasses conforming
Eye/Face Protection to OSHA 29 CFR 1910.133 or European
Standard EN166.[6]

Chemically resistant gloves (e.qg., nitrile rubber).
Hand Protection Gloves must be inspected for integrity before

each use.[5]

A standard laboratory coat. For larger quantities
Skin and Body Protection or when there is a risk of splashing, additional

protective clothing may be necessary.[6]

For situations where dust may be generated and
) ) a fume hood is not available, a NIOSH/MSHA-
Respiratory Protection ] )
approved N95 dust mask or higher is

recommended.[6]

4.3. Handling and Storage Procedures

e General Hygiene: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling the compound.[1]

e Weighing and Transfer: To minimize dust formation, weighing should be conducted in a fume
hood or a designated containment area. Use non-sparking tools for transfers.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] Keep
away from incompatible materials, though specific incompatibilities are not well-documented.

Workflow for Safe Handling
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The following diagram outlines the logical workflow for the safe handling of 4-Amino-2,3-
difluoro-5-nitrobenzoic acid, from preparation to disposal.

Preparation

Conduct Risk Assessment

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash)

Inspect & Don PPE

Weigh Compound
(in Fume Hood)

Transfer to Reaction Vessel

Perform Experiment

Post-Handling

Decontaminate Glassware
& Surfaces

l

Dispose of Waste

'

Doff & Dispose of PPE

'

Wash Hands
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Caption: A logical workflow for the safe handling of 4-Amino-2,3-difluoro-5-nitrobenzoic acid.
Emergency Procedures
In the event of an emergency, follow these procedures.

6.1. First-Aid Measures

Exposure Route First-Aid Protocol

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[1] Rinse
Ingestion mouth.[1] Do NOT induce vomiting.[5] Never

give anything by mouth to an unconscious

person.[5]

Move the victim to fresh air.[5] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ) i ]
artificial respiration and seek immediate medical

attention.[5]

Immediately wash the skin with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing and shoes.[1] If

irritation persists, seek medical attention.

Immediately flush with plenty of water. After

initial flushing, remove any contact lenses and
Eye Contact continue flushing for at least 15 minutes.[1]

Keep the eye wide open while rinsing. Get

medical attention.[1]

6.2. Accidental Release Measures (Spills)

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as described
in Section 4.2. Avoid dust formation.[5]
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o Containment: Sweep or vacuum up the spillage and collect it in a suitable, sealed container
for disposal.[1]

e Environmental Precautions: Prevent the substance from entering drains or the environment.

[5]

Emergency Response Workflow

The following diagram illustrates the logical steps to take in the event of a spill.
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Caption: A workflow for responding to a spill of 4-Amino-2,3-difluoro-5-nitrobenzoic acid.
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Stability and Reactivity

There is currently no data available on the chemical stability, reactivity, conditions to avoid,
incompatible materials, or hazardous decomposition products for 4-Amino-2,3-difluoro-5-
nitrobenzoic acid.[6] It is prudent to assume that it may be incompatible with strong oxidizing
agents and strong bases, as is common for similar compounds.

Disposal Considerations

Dispose of this chemical and its container through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[5] Do not allow the material to enter sewer
systems or contaminate water, foodstuffs, or feed.[5] All disposal practices must be in
accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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